Cas no 6916-08-1 (10',13'-dimethyl-17'-(6-methylheptan-2-yl)-1',7',8',9',10',11',12',13',14',15',16',17'-dodecahydrospiro[cyclopentane-1,4'-cyclopenta[a]phenanthren]-3'(2'H)-one)

• Product Name: 10',13'-dimethyl-17'-(6-methylheptan-2-yl)-1',7',8',9',10',11',12',13',14',15',16',17'-dodecahydrospiro[cyclopentane-1,4'-cyclopenta[a]phenanthren]-3'(2'H)-one
• CAS No: 6916-08-1
• MF: C₃₁H₅₀O
• MW: 438.728109836578
• CID: 973181
• PubChem ID: 299087
• Update Time: 2025-04-19

10',13'-dimethyl-17'-(6-methylheptan-2-yl)-1',7',8',9',10',11',12',13',14',15',16',17'-dodecahydrospiro[cyclopentane-1,4'-cyclopenta[a]phenanthren]-3'(2'H)-one Chemical and Physical Properties

Names and Identifiers

• NSC171529
• NSC-171529
• 6916-08-1
• 10',13'-dimethyl-17'-(6-methylheptan-2-yl)-1',7',8',9',10',11',12',13',14',15',16',17'-dodecahydrospiro[cyclopentane-1,4'-cyclopenta[a]phenanthren]-3'(2'H)-one
• DTXSID80305727

• Inchi： 1S/C31H50O/c1-21(2)9-8-10-22(3)24-12-13-25-23-11-14-27-30(5,26(23)15-19-29(24,25)4)20-16-28(32)31(27)17-6-7-18-31/h14,21-26H,6-13,15-20H2,1-5H3
• InChI Key： YWUCHLQDMSCQPX-UHFFFAOYSA-N
• SMILES： O=C1CCC2(C)C(=CCC3C2CCC2(C)C(C(C)CCCC(C)C)CCC23)C21CCCC2

Computed Properties

• Exact Mass: 438.386
• Monoisotopic Mass: 438.386
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 754
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1
• Boiling Point: 533°C at 760 mmHg
• Flash Point: 222.8°C
• Refractive Index: 1.531
• PSA: 17.07000
• LogP: 8.76720